Cas no 893337-79-6 (N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide)

• Product Name: N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• CAS No: 893337-79-6
• MF: C₁₃H₁₄ClN₃O₄S
• MW: 343.785960674286
• CID: 6434630
• Update Time: 2025-05-22

N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, N-(3-chlorophenyl)-1,2,3,4-tetrahydro-1,3,6-trimethyl-2,4-dioxo-

• Inchi： 1S/C13H14ClN3O4S/c1-8-11(12(18)17(3)13(19)16(8)2)22(20,21)15-10-6-4-5-9(14)7-10/h4-7,15H,1-3H3
• InChI Key： KHWNYNVSDAZDOB-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=C(S(NC2=CC=CC(Cl)=C2)(=O)=O)C(=O)N1C

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 467.2±55.0 °C(Predicted)
• pka: 5.17±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide

Comprehensive Analysis of N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS 893337-79-6)

N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide (CAS 893337-79-6) is a specialized sulfonamide derivative with a unique pyrimidine backbone. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its structural versatility and potential biological activities. Researchers often explore its synthesis pathways, structure-activity relationships, and applications in drug discovery, making it a subject of interest in modern organic chemistry.

The molecular structure of N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide features a chlorophenyl group attached to a tetrahydropyrimidine core, which is further modified with sulfonamide and methyl groups. This arrangement is critical for its interactions with biological targets, particularly in enzyme inhibition studies. Recent publications highlight its relevance in kinase inhibition and antibacterial agent development, aligning with the growing demand for novel therapeutic compounds.

In the context of green chemistry and sustainable synthesis, this compound has been evaluated for its environmental impact and scalability. Laboratories focusing on high-throughput screening often include it in libraries due to its moderate solubility and stability under various conditions. Its CAS number 893337-79-6 serves as a unique identifier in regulatory and commercial databases, facilitating global research collaboration.

From an industrial perspective, N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide is frequently discussed in patents related to crop protection and veterinary medicine. Its mode of action against microbial pathogens makes it a candidate for next-generation agrochemicals, addressing concerns about resistance in traditional pesticides. Analytical methods such as HPLC and LC-MS are commonly employed for its quantification and purity assessment.

Emerging trends in computational chemistry have enabled deeper insights into the compound’s molecular docking properties. Virtual screening platforms utilize its 3D structure to predict binding affinities with proteins involved in inflammation and metabolic disorders. This aligns with the increasing use of AI-driven drug design, where CAS 893337-79-6 is referenced as a case study for optimizing lead compounds.

Safety profiles and toxicological data for this sulfonamide derivative are documented in compliance with REACH and GHS standards. While it is not classified as hazardous under normal handling conditions, proper laboratory protocols are recommended to mitigate risks associated with fine powder inhalation or skin contact. These precautions are essential for maintaining occupational health in research settings.

The commercial availability of N-(3-chlorophenyl)-1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-sulfonamide through chemical suppliers underscores its utility across disciplines. Custom synthesis services often highlight its batch-to-batch consistency and GMP-grade options, catering to preclinical and formulation studies. FAQs from academic users frequently address its storage conditions (e.g., desiccated at -20°C) and compatibility with common organic solvents.

In summary, CAS 893337-79-6 represents a multifaceted compound bridging medicinal chemistry and material science. Its continued exploration reflects broader scientific priorities, including precision medicine and sustainable agriculture. Future research may uncover additional applications, reinforcing its status as a valuable building block in synthetic chemistry.